Methyl 3-(3-oxobutanamido)benzoate

• IUPAC Name: methyl 3-(3-oxobutanoylamino)benzoate
• InChI: InChI=1S/C12H13NO4/c1-8(14)6-11(15)13-10-5-3-4-9(7-10)12(16)17-2/h3-5,7H,6H2,1-2H3,(H,13,15)
• InChI Key: FTPPKVDTLLENPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)NC1=CC=CC(=C1)C(=O)OC
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol

Description

“Methyl 3-(3-oxobutanamido)benzoate” is a chemical compound with the CAS Number: 1016715-52-8. It has a molecular weight of 235.24 and is typically in powder form. The IUPAC name for this compound is methyl 3-(acetoacetylamino)benzoate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H13NO4/c1-8(14)6-11(15)13-10-5-3-4-9(7-10)12(16)17-2/h3-5,7H,6H2,1-2H3,(H,13,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

• Pharmacological Applications :

  • Methyl 3-(3-oxobutanamido)benzoate, as part of sodium benzoate, has been investigated for its potential in treating schizophrenia. The compound, a D-amino acid oxidase inhibitor, demonstrated significant improvement in symptom domains and neurocognition in patients with chronic schizophrenia, indicating its potential as a novel approach in drug development for schizophrenia (Lane et al., 2013).

• Chemical Synthesis and Catalysis :

  • Research on the hydrogenation of methyl 2-benzamidomethyl-3-oxobutanoate, a derivative of this compound, has been conducted. This process is crucial for synthesizing β-lactam antibiotics, highlighting the compound's importance in pharmaceutical manufacturing (Mashima et al., 1991).

• Environmental Applications :

  • The compound has been studied in the context of environmental science, particularly for the photodegradation of endocrine-disrupting chemicals using photo-Fenton technology. This research underscores its potential use in environmental remediation and pollution control (Zúñiga-Benítez et al., 2016).

• Biological and Health Sciences :

  • A derivative, Methyl 2-(4'-Methoxy-4'-oxobutanamide) benzoate, isolated from Jerusalem Artichoke, was found to attenuate inflammation in adipose tissue, suggesting potential applications in treating insulin resistance and diabetes mellitus type 2 (Jung et al., 2016).
  • In a study focused on Snapdragon flowers, the volatile ester methyl benzoate, a closely related compound, was identified as the most abundant scent compound, indicating its role in plant biology and pollination processes (Dudareva et al., 2000).

• Materials Science :

  • Methyl benzoate derivatives have been examined for their use as corrosion inhibitors in mild steel, showcasing the compound's significance in material preservation and engineering applications (Arrousse et al., 2021).

• Neuroscience Research :

  • Sodium benzoate, including the this compound component, has been explored for treating early-phase Alzheimer's disease. It showed substantial improvement in cognitive and overall functions in patients, signifying its potential therapeutic value (Lin et al., 2014).

Safety and Hazards

“Methyl 3-(3-oxobutanamido)benzoate” is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. The safety precautions include avoiding inhalation, ingestion, and contact with skin and eyes.